(S)-halothane

• Molecular Formula: C2HBrClF3
• Molecular Weight: 197.38 g/mol
• IUPAC Name: (2S)-2-bromo-2-chloro-1,1,1-trifluoroethane
• InChI: InChI=1S/C2HBrClF3/c3-1(4)2(5,6)7/h1H/t1-/m1/s1
• InChI Key: BCQZXOMGPXTTIC-PVQJCKRUSA-N
• Isomeric SMILES: [C@H](C(F)(F)F)(Cl)Br
• SMILES: C(C(F)(F)F)(Cl)Br

Description

(S)-halothane is a halothane. It is an enantiomer of a (R)-halothane.

Scientific Research Applications

• Cerebral Blood Flow and Infarct Volume Reduction : Halothane demonstrates properties that may be protective in the context of experimental brain ischemia. It appears to influence both cerebrovascular and electrophysiologic aspects, potentially reducing infarct volume in such conditions (Saito et al., 1997).

• Learning and Synaptic Malformation : Chronic exposure to halothane, especially during early life, has been linked to deficits in learning and synaptic membrane malformation in the cerebral cortex. This finding is pivotal for understanding its impact on the brain and for evaluating the safety of trace toxicants with central nervous system effects (Quimby et al., 1974).

• Cerebrovascular and Metabolic Effects Comparison : Halothane has been compared to other agents like isoflurane for its cerebrovascular and metabolic effects, particularly in the context of neurosurgical patients. It's known for being a cerebral vasodilator and its unique effects on cerebral blood flow and intracranial pressure (Todd & Drummond, 1984).

• Myocardial Slow Action Potentials : Research on halothane’s effects on myocardial electrophysiologic and contractile properties indicates its influence on action potentials in cardiac muscle. This insight is crucial for understanding its cardiac implications (Iii, Vogel, & Sperelakis, 1981).

• Ventilatory Responses : Halothane’s impact on ventilatory responses to hypoxia and hypercapnia highlights its significant effects on chemical regulation of ventilation (Knill & Gelb, 1978).

• Glutamate Receptor-mediated Excitatory Postsynaptic Currents : The effects of halothane on glutamate receptor-mediated excitatory postsynaptic currents in the central nervous system provide insights into its influence on synaptic transmission (Perouansky et al., 1995).

• Carbohydrate Metabolism in Muscles : Research on halothane’s effects on carbohydrate metabolism in rat muscles in vivo sheds light on its metabolic implications and its suitability for studies on glycogen metabolism (Ferreira, Palmer, & Fournier, 1998).

• Neurobehavioral Toxicology : Studies on the neurobehavioral toxicology of halothane in rats emphasize its impact on neural structure and behavior, particularly after developmental exposure or exposure during brain recovery phases (Levin, Uemura, & Bowman, 1991).

• Cardiovascular Effects Review : Comprehensive reviews of halothane's cardiovascular effects provide essential insights into its diverse impacts on the circulatory system and its interactions with other systems (Dundee & Black, 1960).

• Visual Response Properties in Neuroscience : Halothane has been compared with isoflurane for its effects on the receptive field properties of neurons in the primary visual cortex, contributing to a better understanding of its use in neuroscience research (Villeneuve & Casanova, 2003).

• Cardioprotection during Ischemia and Reperfusion : Halothane has been shown to protect the isolated rat myocardium against excessive total intracellular calcium and structural damage during ischemia and reperfusion, indicating its potential protective role in cardiac procedures (Lochner et al., 1994).